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Compound of Interest

2-(Methylsulfonyl)-5-
Compound Name:
(trifluoromethyl)-1,3,4-thiadiazole

Cat. No. B1309840

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Methylsulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole is a heterocyclic organic compound
with the CAS Number 27603-25-4.[1][2][3] It is characterized by a thiadiazole ring substituted
with a methylsulfonyl group and a trifluoromethyl group. These functional groups contribute to
its chemical properties, such as enhanced lipophilicity and metabolic stability, making it a
compound of interest in agrochemical and pharmaceutical research.[1][4] This document
provides detailed guidelines and protocols for the safe handling, storage, and use of this
compound in a laboratory setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-(Methylsulfonyl)-5-
(trifluoromethyl)-1,3,4-thiadiazole is presented in the table below. This information is crucial
for safe handling and for designing experimental procedures.
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Property Value Reference
CAS Number 27603-25-4 [11[2][3]
Molecular Formula CaH3F3N20:2S2 [1][2]
Molecular Weight 232.20 g/mol [5]
Appearance White to off-white solid [2][6]
Melting Point 86 °C [2]
Boiling Point 268.7 °C at 760 mmHg [2][6]

Soluble in DMSO and slightly

soluble in Methanol.[6]
Solubility General solubility tests are

recommended for other

solvents.
Density 1.65 g/cm3 [2][6]
Flash Point 116.3 °C [2]

Safety, Handling, and Storage

3.1. Hazard Identification and Personal Protective Equipment (PPE)

2-(Methylsulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole is classified as a hazardous
substance. The following GHS hazard statements apply:

o Causes skin irritation.
o Causes serious eye irritation.
o May cause respiratory irritation.

It is imperative to use appropriate personal protective equipment (PPE) when handling this
compound to minimize exposure and ensure personal safety.
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PPE

Specification

Gloves

Chemical-resistant gloves (e.qg., nitrile)

Eye Protection

Safety glasses with side shields or goggles

Lab Coat

Standard laboratory coat

Respiratory Protection

Use in a well-ventilated area or under a fume
hood. If dust is generated, a respirator may be

necessary.

3.2. General Handling Protocol

The following workflow outlines the general procedure for safely handling 2-
(Methylsulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole in a laboratory setting.
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General Handling Workflow

Preparation

(Review Safety Data Sheet (SDS))
(Don Appropriate PPE)

Grepare a designated, clean workspace)

Handling

(Weigh the compound in a fume hooa

(Dissolve in a suitable solvent)

Post-Handling

Decontaminate workspace and equipment

l

Dispose of waste according to regulations

l

(Remove and dispose of PPE correctl))

Click to download full resolution via product page

Caption: General workflow for handling the compound.
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3.3. Storage Conditions

Proper storage is essential to maintain the integrity and stability of 2-(Methylsulfonyl)-5-
(trifluoromethyl)-1,3,4-thiadiazole.

Parameter Recommendation

Store in a cool, dry place. Some suppliers

Temperature
recommend storage at 2-8°C.[7]
Light Store in a light-resistant container.
Incompatibilities Keep away from strong oxidizing agents.
. Keep container tightly sealed to prevent
Container

moisture ingress.

Experimental Protocols

The following are generalized protocols that can be adapted for specific research needs.
4.1. Protocol for Determining Aqueous Solubility

This protocol provides a general method for determining the solubility of the compound in
agueous solutions.

e Preparation: Weigh 1-5 mg of 2-(Methylsulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole into
a clean vial.

e Solvent Addition: Add a known volume of the desired aqueous solvent (e.g., distilled water,
buffer) in small increments.

o Mixing: After each addition, vortex or sonicate the mixture for a set period (e.g., 1-2 minutes).
o Observation: Visually inspect the solution for any undissolved solid.

o Equilibration: If undissolved solid remains, allow the mixture to equilibrate at a controlled
temperature with continuous stirring for a longer period (e.g., 24 hours).
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e Analysis: Centrifuge or filter the suspension to remove undissolved solid. Analyze the
concentration of the compound in the supernatant/filtrate using a suitable analytical method
(e.g., HPLC-UV).

o Calculation: Calculate the solubility based on the measured concentration and the initial
amount of solvent used.

4.2. Protocol for Stability Testing in Solution

This protocol outlines a method to assess the stability of the compound in a specific solvent
over time.
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Stability Testing Workflow

Experiment Setup

Grepare a stock solution of known concentratior)
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:
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Caption: Workflow for stability testing in solution.
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Concentration Concentration Concentration
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(ng/mL) at 4°C (ng/mL) at 25°C (ng/mL) at 40°C

0 hours

24 hours

48 hours

1 week

1 month

4.3. Application in Synthesis: Intermediate for Herbicides

2-(Methylsulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole serves as an important intermediate
in the synthesis of certain herbicides.[4] A general synthetic pathway involves the oxidation of
its thioether precursor.

Synthesis Pathway

i N e i b Oxidizing Agent (e.g., H202)
G (Methylthio)-5-(trifluoromethyl)-1,3,4 thladlazola + Catalyst (e.g., Tungsten-based)

Oxidation

<

G-(MethylsuIfonyI)-5-(triquoromethyl)-1,3,4-thiadiazola

Click to download full resolution via product page
Caption: Synthesis from its thioether precursor.

A patented process describes the oxidation of 2-(methylthio)-5-(trifluoromethyl)-1,3,4-
thiadiazole using an oxidizing agent like hydrogen peroxide in the presence of a tungsten
catalyst to produce 2-(methylsulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole.[3]

Biological Activity
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This compound has been investigated for various biological activities.

5.1. Antifungal Properties

Research indicates that 2-(methylsulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole exhibits
significant antifungal activity against various fungal pathogens, making it a candidate for the
development of new antifungal treatments.[9]

5.2. Other Potential Activities

The compound has also shown potential as an insecticide and bactericide.[9] Its broad-
spectrum activity makes it a valuable lead compound for the development of new pesticides.

Protocol for In Vitro Antifungal Susceptibility Testing (General)

e Prepare Fungal Inoculum: Culture the fungal strain of interest on an appropriate medium and
prepare a standardized inoculum suspension.

e Compound Dilution: Prepare a series of dilutions of 2-(Methylsulfonyl)-5-
(trifluoromethyl)-1,3,4-thiadiazole in a suitable solvent (e.g., DMSO).

o Assay Plate Preparation: In a microtiter plate, add the fungal inoculum to a suitable broth
medium. Then, add the different concentrations of the test compound to the wells. Include
positive (known antifungal agent) and negative (solvent only) controls.

 Incubation: Incubate the plate at the optimal temperature for fungal growth for a specified
period (e.g., 24-48 hours).

o Growth Assessment: Determine fungal growth inhibition by measuring the optical density
(OD) or by visual inspection.

e MIC Determination: The Minimum Inhibitory Concentration (MIC) is the lowest concentration
of the compound that prevents visible growth of the fungus.
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Fungal Strain MIC (pg/mL)

Candida albicans

Aspergillus fumigatus

Cryptococcus neoformans

Disposal

All waste containing 2-(Methylsulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole should be
disposed of as hazardous chemical waste in accordance with local, state, and federal
regulations. Do not dispose of down the drain.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive risk assessment. Always consult the Safety Data Sheet (SDS) provided by
the supplier before handling this chemical. All laboratory work should be conducted by trained

personnel in a suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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